Cas no 56048-59-0 (Benzothiazole, 2-(2,4-dimethoxyphenyl)-)

Benzothiazole, 2-(2,4-dimethoxyphenyl)- structure
56048-59-0 structure
Product name:Benzothiazole, 2-(2,4-dimethoxyphenyl)-
CAS No:56048-59-0
MF:C15H13NO2S
MW:271.334222555161
CID:1596203

Benzothiazole, 2-(2,4-dimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzothiazole, 2-(2,4-dimethoxyphenyl)-
    • Inchi: 1S/C15H13NO2S/c1-17-10-7-8-11(13(9-10)18-2)15-16-12-5-3-4-6-14(12)19-15/h3-9H,1-2H3
    • InChI Key: MZBJTAFSXBMGKB-UHFFFAOYSA-N
    • SMILES: S1C2=CC=CC=C2N=C1C1=CC=C(OC)C=C1OC

Computed Properties

  • Exact Mass: 271.06679
  • Monoisotopic Mass: 271.067
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2

Experimental Properties

  • Density: 1.235±0.06 g/cm3(Predicted)
  • Melting Point: 137.4-138.9 °C
  • Boiling Point: 438.6±55.0 °C(Predicted)
  • PSA: 31.35
  • pka: 0.44±0.10(Predicted)

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